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Compound of Interest

Compound Name:
5-Butylisoxazole-4-carbonyl

chloride

CAS No.: 75706-00-2

Cat. No.: B12893167

Get Quote

Chemical Profile & Hazard Assessment
5-Butylisoxazole-4-carbonyl chloride is a highly reactive acyl chloride used primarily as an

intermediate in the synthesis of pharmaceutical compounds and agrochemicals. Its disposal

requires strict adherence to protocols that mitigate its two primary hazards: violent hydrolysis

and corrosivity.
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Property Detail

CAS Number 75706-00-2

Formula C₈H₁₀ClNO₂

Functional Group
Acyl Chloride (-COCl) attached to an Isoxazole

ring

Reactivity
Reacts violently with water, alcohols, and

amines.[1]

Byproducts
Hydrochloric Acid (HCl gas/mist), 5-

Butylisoxazole-4-carboxylic acid.

The Mechanism of Hazard
The carbonyl carbon in the acyl chloride group is highly electrophilic. Upon contact with

nucleophiles (like water or moisture in the air), it undergoes a rapid substitution reaction.

Reaction:R-COCl + H₂O → R-COOH + HCl + Heat

Risk: This reaction is exothermic. If water is added to the pure chemical, the heat generated

can boil the water instantly, causing an explosive eruption of corrosive acid mist (the

"volcano effect").

Pre-Operational Safety Protocols
Before initiating disposal, establish a "Zone of Control" within a certified chemical fume hood.

Personal Protective Equipment (PPE) Matrix
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Component Specification Rationale

Eye Protection
Chemical Splash Goggles +

Face Shield

Protects against pressurized

splashes and corrosive HCl

mist.[2]

Hand Protection
Double-gloving: Nitrile (inner) +

Neoprene/Butyl (outer)

Nitrile provides tactile

sensitivity; Neoprene offers

superior resistance to acid

chlorides.

Body Protection
Chemical-resistant Lab Coat +

Apron

Prevents saturation of clothing

in case of a spill.

Respiratory
Fume Hood (Sash at proper

height)

Mandatory. Do not rely on N95

masks; they do not stop acid

gases.

The Quenching Protocol (Controlled Hydrolysis)
Objective: To chemically convert the reactive acyl chloride into a stable, water-soluble

carboxylic acid salt (5-butylisoxazole-4-carboxylate) and neutralize the generated HCl.

Critical Rule: Always add the Acid Chloride to the Quenching Agent. Never the reverse.

Reagents Required[1][3][4][5][6]
Quenching Agent: 2.5 M Sodium Hydroxide (NaOH) or Saturated Sodium Bicarbonate

(NaHCO₃).

Note: NaOH is faster but generates more heat. NaHCO₃ is milder but generates CO₂ foam

(requires larger vessel).

Coolant: Crushed ice.

Solvent (Optional): Dichloromethane (DCM) or Toluene (if the acid chloride is solid or

viscous, diluting it first aids controlled addition).

Step-by-Step Methodology
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Phase 1: Preparation
Vessel Setup: Place a 3-neck round-bottom flask or a large beaker in an ice bath within the

fume hood.

Charge Quenching Agent: Add the NaOH solution (approx. 10 molar equivalents relative to

the acid chloride) and crushed ice to the vessel. Start magnetic stirring.

Dilution (Recommended): If the 5-Butylisoxazole-4-carbonyl chloride is pure, dilute it 1:1

with an inert solvent like DCM. This acts as a heat sink and allows for better flow control.

Phase 2: Controlled Addition
Transfer: Load the acid chloride solution into a pressure-equalizing addition funnel (for large

amounts) or a glass syringe (for <10 mL).

Addition: Add the acid chloride dropwise to the stirring alkaline ice slurry.

Observation: You will see white mist (HCl) forming above the liquid; the alkali should

neutralize this quickly.

Temperature Check: Ensure the internal temperature remains <20°C. If it spikes, stop

addition and add more ice.

Phase 3: Verification & Neutralization
Post-Stirring: Once addition is complete, allow the mixture to stir for 30–60 minutes to ensure

total hydrolysis.

pH Check: Test the solution with pH paper.

Target: pH 6–9.

Adjustment: If acidic (pH < 6), add more NaOH or NaHCO₃. If highly basic (pH > 10),

neutralize carefully with dilute HCl or citric acid.

Workflow Visualization
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Figure 1: Logic flow for the safe hydrolysis and quenching of acid chlorides.

Waste Management
Once quenched, the material is no longer a water-reactive hazard, but it is still chemical waste.

[3]
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Waste Stream: Aqueous Organic Waste (if solvent was used) or Aqueous Chemical Waste.

Labeling:

Constituents: "Water, Sodium Chloride, 5-Butylisoxazole-4-carboxylic acid, Sodium

Hydroxide (trace)."

Hazard Tags: Irritant (due to organic acid salts).

Storage: Store in a tightly capped High-Density Polyethylene (HDPE) or glass container. Do

not use metal containers (corrosion risk from residual chlorides).

Note on Drain Disposal: While the neutralized solution is technically less hazardous, most

environmental health and safety (EHS) regulations prohibit pouring organic heterocycles (like

isoxazoles) down the drain. Always collect as hazardous waste.

Emergency Contingencies
Accidental Spill (Outside Fume Hood)

Evacuate: Clear the immediate area. The fumes are a respiratory hazard.

Isolate: Close lab doors to prevent fume spread.

Absorb: If trained and wearing PPE, cover the spill with a dry absorbent (vermiculite or dry

sand).

Do NOT use paper towels (they may ignite or react rapidly).

Do NOT use water (this will generate a large cloud of HCl gas).

Neutralize: Once absorbed, scoop into a container and treat with solid sodium carbonate

(soda ash) in a fume hood.

Exposure Response[5][8][9][10][11][12][13][14]
Skin Contact: Immediately flush with water for 15 minutes.[4][5][6] Remove contaminated

clothing under the shower to prevent dragging chemicals across the skin.
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Inhalation: Move to fresh air immediately. Seek medical attention if coughing or shortness of

breath persists (delayed pulmonary edema is a risk with HCl inhalation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12893167/docs#comprehensive-disposal-guide-5-
butylisoxazole-4-carbonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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